![molecular formula C17H21ClF2N2O2S B1402426 4-[5-(3,4-Difluoro-phenoxymethyl)-4-methyl-thiazol-2-yl]-azepan-4-ol hydrochloride CAS No. 1361111-22-9](/img/structure/B1402426.png)
4-[5-(3,4-Difluoro-phenoxymethyl)-4-methyl-thiazol-2-yl]-azepan-4-ol hydrochloride
Overview
Description
4-[5-(3,4-Difluoro-phenoxymethyl)-4-methyl-thiazol-2-yl]-azepan-4-ol hydrochloride is a useful research compound. Its molecular formula is C17H21ClF2N2O2S and its molecular weight is 390.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Studies
Research on related compounds, such as those involving thiazolyl azo ligands, has demonstrated potential in anticancer applications. A study by Al-adilee and Hessoon (2019) synthesized chelate complexes of metal ions with thiazolyl azo ligand, showing in vitro antitumor activity against human breast cancer (Al-adilee & Hessoon, 2019).
Molecular Docking and Quantum Chemical Calculations
The compound's molecular structure and spectroscopic data can be obtained through quantum chemical calculations, as demonstrated in research by Viji et al. (2020) on a similar compound. They employed Density Functional Theory (DFT) to optimize the molecular geometry and perform molecular docking predictions (Viji, Balachandran, Babiyana, Narayana, & Saliyan, 2020).
Synthesis and Characterization
The synthesis and characterization of related compounds, such as the study by Mesropyan et al. (2005) on 3-phenoxypropan-2-ols with various heterocyclic substituents, provide insights into chemical processes that can be relevant for synthesizing and analyzing 4-[5-(3,4-Difluoro-phenoxymethyl)-4-methyl-thiazol-2-yl]-azepan-4-ol hydrochloride (Mesropyan, Ambartsumyan, Avetisyan, Galstyan, & Arutyunova, 2005).
Biological Activity and Antimicrobial Properties
Studies like the one by Mohamed, Abdel-Wahab, and Fahmy (2020) on thiazole azodyes containing a sulfonamide moiety have explored the biological activity of related compounds, including UV protection and antimicrobial properties of the synthesized compounds when applied to cotton fabrics (Mohamed, Abdel-Wahab, & Fahmy, 2020).
Properties
IUPAC Name |
4-[5-[(3,4-difluorophenoxy)methyl]-4-methyl-1,3-thiazol-2-yl]azepan-4-ol;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20F2N2O2S.ClH/c1-11-15(10-23-12-3-4-13(18)14(19)9-12)24-16(21-11)17(22)5-2-7-20-8-6-17;/h3-4,9,20,22H,2,5-8,10H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIGWRWWWIWXRNE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2(CCCNCC2)O)COC3=CC(=C(C=C3)F)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21ClF2N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.